5-(1,3-benzothiazol-2-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-(1,3-benzothiazol-2-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C21H15N3OS3/c1-11-9-12(2)18-17(10-11)28-21(23-18)24-19(25)15-7-8-16(26-15)20-22-13-5-3-4-6-14(13)27-20/h3-10H,1-2H3,(H,23,24,25)
• InChI Key: LTSFMULNEBPYMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(S3)C4=NC5=CC=CC=C5S4)C
• Molecular Formula: C21H15N3OS3
• Molecular Weight: 421.6 g/mol

Description

5-(1,3-benzothiazol-2-yl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H15N3OS3 and its molecular weight is 421.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related benzothiazole and thiophene derivatives has been extensively studied. Researchers have developed methods for synthesizing a wide range of compounds with similar structures, aiming to explore their potential applications and properties. For example, the work by Al-Omran et al. (2014) discusses the synthesis of benzothiazole derivatives and their evaluation for antitumor activities, providing insights into the methods that could potentially apply to the synthesis and characterization of the compound (Al-Omran, F., Mohareb, R., & El-Khair, A., 2014).

Antimicrobial and Antitumor Applications

Several studies have reported on the antimicrobial and antitumor activities of benzothiazole derivatives. For instance, the synthesis of new benzothiazole acylhydrazones and their evaluation as anticancer agents were detailed by Osmaniye et al. (2018), highlighting the potential therapeutic applications of these compounds (Osmaniye, D., Levent, S., Karaduman, A., Ilgın, S., Özkay, Y., & Kaplancıklı, Z., 2018).

Antioxidant Properties

Research on benzothiazole and thiophene derivatives has also explored their antioxidant properties. For example, Ahmad et al. (2012) synthesized novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides and evaluated their antioxidant activities, indicating the potential for these compounds to act as radical scavengers (Ahmad, M., Siddiqui, H., Gardiner, J., Parvez, M., & Aslam, S., 2012).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibitory effects. Hu et al. (2016) synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in a 1 M HCl solution, showcasing the potential industrial applications of these compounds in protecting metals from corrosion (Hu, Z., Yan-bin, M., Ma, X., Zhu, H., Jun, L., Chao, L., & Cao, D., 2016).

Molecular Docking Studies

Molecular docking studies have been utilized to understand the interaction mechanisms of benzothiazole derivatives with biological targets. Research by Talupur et al. (2021) on the synthesis, characterization, and docking studies of benzothiazole and thiophene derivatives emphasizes the importance of these studies in predicting the biological activity and therapeutic potential of new compounds (Talupur, S. R., Satheesh, K., & Chandrasekhar, K., 2021).